Cas no 2098029-98-0 (3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 2098029-98-0
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5725208
• PubChem ID: 121199865
• Update Time: 2025-09-28

3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• F1907-2040
• 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 2098029-98-0
• AKOS026707424
• 3-(1-ethylpyrrol-2-yl)-5-pyrrolidin-3-yl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(1-ethyl-1H-pyrrol-2-yl)-5-(3-pyrrolidinyl)-

• Inchi： 1S/C12H16N4O/c1-2-16-7-3-4-10(16)11-14-12(17-15-11)9-5-6-13-8-9/h3-4,7,9,13H,2,5-6,8H2,1H3
• InChI Key： JSGVLECPUITPCA-UHFFFAOYSA-N
• SMILES： O1C(C2CNCC2)=NC(C2=CC=CN2CC)=N1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 405.6±55.0 °C(Predicted)
• pka: 9.09±0.10(Predicted)

Additional information on 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098029-98-0)

The compound 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098029-98-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule belongs to the 1,2,4-oxadiazole family, a class of compounds known for their diverse biological activities and applications in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutic agents.

One of the key structural attributes of 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole is the presence of both pyrrole and pyrrolidine moieties, which are commonly found in many FDA-approved drugs. These functional groups contribute to the molecule's ability to interact with biological targets, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its potential in modulating enzyme activity and receptor binding, which are critical areas in modern drug development.

The synthesis of 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Chemists often employ microwave-assisted synthesis or catalytic methods to improve yield and efficiency. The compound's physicochemical properties, such as solubility and stability, have been characterized to facilitate its use in various research applications. These properties are crucial for formulators working on drug delivery systems.

In the context of current research trends, 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole has been investigated for its potential in addressing neurodegenerative diseases and metabolic disorders. The scientific community is particularly interested in its possible neuroprotective effects, which align with the growing focus on central nervous system therapeutics. Additionally, its structural similarity to known kinase inhibitors has prompted studies in cancer research, though these investigations remain in early stages.

The market for specialized heterocyclic compounds like 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole has expanded significantly in recent years, driven by increasing demand from pharmaceutical R&D and contract research organizations. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with purity levels exceeding 95%. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its identity and quality.

From a regulatory perspective, 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole is classified as a research chemical with no known commercial applications outside scientific investigation. Researchers working with this compound should follow standard laboratory safety protocols and consult relevant material safety data sheets. Proper storage conditions typically recommend protection from moisture and maintenance at controlled temperatures to ensure stability.

Future research directions for 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole may include more extensive structure-activity relationship studies and exploration of its potential as a lead compound in drug discovery programs. The growing interest in heterocyclic chemistry and fragment-based drug design suggests that molecules with this structural motif will continue to be valuable tools in medicinal chemistry research.

For researchers seeking additional information about 3-(1-ethyl-1H-pyrrol-2-yl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098029-98-0), consulting specialized chemical databases and recent scientific literature is recommended. Many academic institutions and pharmaceutical companies maintain proprietary collections of such compounds for screening purposes, highlighting their importance in contemporary drug discovery pipelines.